2-Bromo-3-chloro-6-methylpyridine
Overview
Description
“2-Bromo-3-chloro-6-methylpyridine” is a halogenated heterocycle . It has an empirical formula of C6H5BrClN . The CAS Number is 185017-72-5 and the molecular weight is 206.47 .
Synthesis Analysis
The synthesis of “2-Bromo-3-chloro-6-methylpyridine” has been reported in various methods . For instance, “2-Bromo-6-methylpyridine” is formed when “2-chloro-6-methylpyridine” is heated with bromotrimethylsilane . There are also other methods of synthesis reported in the literature .
Molecular Structure Analysis
The molecular structure of “2-Bromo-3-chloro-6-methylpyridine” can be represented by the SMILES string ClC1=C(Br)C=CC(C)=N1 . The InChI code for the compound is 1S/C6H5BrClN/c1-4-2-3-5(7)6(8)9-4/h2-3H,1H3 .
Physical And Chemical Properties Analysis
“2-Bromo-3-chloro-6-methylpyridine” is a solid at 20°C . It has a density of 1.6±0.1 g/cm^3 . The boiling point is 220.6±35.0 °C at 760 mmHg . The compound has a refractive index of n20/D 1.568 (lit.) .
Scientific Research Applications
Synthesis of 6,6’-Dimethyl-2,2’-Bipyridine
2-Bromo-6-methylpyridine can be used in the synthesis of 6,6’-dimethyl-2,2’-bipyridine . This compound is a bipyridine derivative, which are often used as ligands in coordination chemistry.
Synthesis of 6-Methyl-2-pyridyl-2-pyridylmethanone
Another application of 2-Bromo-6-methylpyridine is in the synthesis of 6-methyl-2-pyridyl-2-pyridylmethanone . This compound could be used as an intermediate in the synthesis of various other chemical compounds.
Synthesis of 2-Methyl-6-(trimethylsilyl)-pyridine
2-Bromo-6-methylpyridine can also be used to synthesize 2-methyl-6-(trimethylsilyl)-pyridine . This compound could be used as a reagent in various chemical reactions.
Synthesis of N,N’-Bis-(6-methylpyrid-2-yl)-(1R,2R)-1,2-diaminocyclohexane (cydiampy)
2-Bromo-6-methylpyridine can be used in the synthesis of N,N’-bis-(6-methylpyrid-2-yl)-(1R,2R)-1,2-diaminocyclohexane (cydiampy) . This compound could be used as a ligand in coordination chemistry.
Experimental FTIR and FT-Raman Spectroscopic Analyses
2-Chloro-6-methylpyridine, a related compound to 2-Bromo-3-chloro-6-methylpyridine, has been used for experimental FTIR and FT-Raman spectroscopic analyses . It’s possible that 2-Bromo-3-chloro-6-methylpyridine could be used in a similar manner.
Conformational Studies
2-Chloro-6-methylpyridine has also been used for conformational studies . Given the structural similarity, 2-Bromo-3-chloro-6-methylpyridine could potentially be used for similar research applications.
Safety and Hazards
“2-Bromo-3-chloro-6-methylpyridine” is considered hazardous. It has acute oral toxicity, acute dermal toxicity, and acute inhalation toxicity. It can cause skin irritation, serious eye irritation, and specific target organ toxicity (single exposure). The target organs affected are the respiratory system .
Relevant Papers
The relevant papers for “2-Bromo-3-chloro-6-methylpyridine” include various studies on its synthesis and applications . These papers provide more detailed information on the compound and its uses.
properties
IUPAC Name |
2-bromo-3-chloro-6-methylpyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrClN/c1-4-2-3-5(8)6(7)9-4/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YEFYRLIRUHFKOW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C(C=C1)Cl)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40856684 |
Source
|
| Record name | 2-Bromo-3-chloro-6-methylpyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40856684 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.47 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1211582-97-6 |
Source
|
| Record name | 2-Bromo-3-chloro-6-methylpyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40856684 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-bromo-3-chloro-6-methylpyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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